2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline-2-14C

• IUPAC Name: 3-methyl(214C)imidazolo[4,5-f]quinolin-2-amine
• InChI: InChI=1S/C11H10N4/c1-15-9-5-4-8-7(3-2-6-13-8)10(9)14-11(15)12/h2-6H,1H3,(H2,12,14)/i11+2
• InChI Key: ARZWATDYIYAUTA-OZUIXNLOSA-N
• Canonical SMILES: CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N
• Isomeric SMILES: CN1C2=C(C3=C(C=C2)N=CC=C3)N=[14C]1N
• Molecular Formula: C11H10N4
• DSSTOX Substance ID: DTXSID90661780
• Molecular Weight: 200.22 g/mol
• CAS RN: 161406-40-2

Description

2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline, also known as IQ, is a food-derived carcinogen. It is found in high-temperature cooked meats and tobacco smoke. It has the molecular formula C11H10N4 and an average mass of 198.224 Da. It is also known by other names such as 3-Methyl-3H-imidazo[4,5-f]quinolin-2-amine.

Molecular Structure Analysis

The molecular structure of 2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline-2-14C is complex, with a molecular formula of C11H10N4. Unfortunately, the search results did not provide a detailed analysis of the molecular structure.

Chemical Reactions Analysis

In humans, IQ is metabolized by the cytochrome (CYP) P450 isoform CYP1A2 and conjugated by N-acetyltransferase or sulfotransferase to a metabolite that reacts with DNA to form adducts. More detailed information about its chemical reactions was not found in the search results.

Physical And Chemical Properties Analysis

2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline-2-14C is a light tan crystalline solid or tan powder. It is insoluble in water and may be sensitive to prolonged exposure to heat. It is stable under moderately acidic and alkaline conditions and in cold dilute aqueous solutions when protected from light.

Mechanism of Action

The compound is known to induce the formation of single-base substitutions and exon deletions, and it increases cell death in vitro in a concentration-dependent manner. It is metabolically activated to reactive intermediates involving acetylation and hydroxylation.

Safety and Hazards

The compound may be irritating to the eyes, skin, and respiratory tract. It is recommended to wear appropriate protective equipment and avoid contact during handling. If inhaled or ingested, medical attention should be sought immediately. It should be stored in a dry, cool, and well-ventilated place, away from heat sources and flammable substances.